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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B041164 Get Quote

This guide provides a detailed, objective comparison of the performance characteristics of two

widely used disperse dyes: Disperse Blue 102 and Disperse Blue 79. Aimed at researchers,

scientists, and professionals in the textile and dyeing industries, this document summarizes key

performance indicators based on available data and outlines the standardized experimental

protocols for their evaluation.

Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of these dyes is essential

for interpreting their performance. Both dyes belong to the single azo class of chromophores.

Property Disperse Blue 102 Disperse Blue 79

CAS Registry Number 12222-97-8[1] 12239-34-8[2]

Molecular Formula C₁₅H₁₉N₅O₄S[1] C₂₄H₂₇BrN₆O₁₀[2]

Molecular Weight 365.41 g/mol [1] 639.41 g/mol [2]

Appearance
Dark blue to purple crystalline

powder[3]
Blue-gray powder[2]

Solubility
Soluble in water, ethanol, and

chloroform[3]
Soluble in acetone[2][4]
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Performance Data: A Comparative Overview
The following table summarizes the fastness properties of Disperse Blue 102 and Disperse

Blue 79. It is important to note that the available data for Disperse Blue 102 is on vinegar fiber,

while the data for Disperse Blue 79 is on polyester. This difference in substrate should be

considered when making direct comparisons.

Performance Metric
Disperse Blue 102
(on Vinegar Fiber)

Disperse Blue 79
(on Polyester)

Test Standard
(Typical)

Light Fastness 5[1] 6-7 (deep color)[5] ISO 105-B02

Washing Fastness

(Fading)
4-5[1] 5[5] ISO 105-C06

Washing Fastness

(Staining)
4-5[1] 4-5[5] ISO 105-C06

Perspiration Fastness

(Fading)
3-4 (Acid/Alkaline)[1] 5 (Alkaline)[5] ISO 105-E04

Perspiration Fastness

(Staining)
4-5 (Acid/Alkaline)[1] 4-5 (Alkaline)[5] ISO 105-E04

Sublimation (Dry

Heat) Fastness

(Fading)

4-5 (Ironing)[1]
5 (Medium conditions)

[5]
ISO 105-P01

Sublimation (Dry

Heat) Fastness

(Staining)

Not specified
4 (Medium conditions)

[5]
ISO 105-P01

From the data, Disperse Blue 79 generally exhibits higher fastness ratings, particularly in light

fastness, on polyester fabric.[5][6] It is designed for high-temperature dyeing processes, which

contributes to its excellent sublimation fastness.[2][4][6][7] Disperse Blue 102 shows moderate

to good fastness properties on vinegar fiber.[1]
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The evaluation of dye performance is conducted using standardized testing methodologies.

Below are summaries of the key experimental protocols for assessing the fastness properties

of disperse dyes.

Light Fastness (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (Xenon arc lamp).

Setup

Exposure EvaluationDyed Specimen Preparation Mounting on Cardboard

Exposure to Xenon Arc Lamp

Blue Wool Standards

Compare Fading of Specimen
with Blue Wool Standards Assign Light Fastness Rating (1-8)

Click to download full resolution via product page

Workflow for Light Fastness Testing

Washing Fastness (ISO 105-C06)
This method assesses the resistance of a textile's color to repeated domestic or commercial

laundering procedures.

Preparation Washing Process

Assessment

Prepare Composite Specimen
(Dyed Fabric + Multifibre Strip)

Place in Container with Detergent
Solution and Steel Balls

Agitate at Specified
Temperature and Time Rinse and Dry

Evaluate Color Change of Specimen
(Grey Scale for Color Change)

Evaluate Staining of Multifibre Strip
(Grey Scale for Staining)
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Workflow for Washing Fastness Testing

Sublimation Fastness (ISO 105-P01)
This test evaluates the resistance of the color of textiles to the action of heat, which can cause

the dye to sublimate (transform from a solid to a gas) and potentially stain adjacent materials.

Preparation Heating Process

Evaluation

Prepare Composite Specimen
(Dyed Fabric + Undyed Fabric)

Place in Heat Press at
Specified Temperature and Time

Assess Color Change of Specimen
(Grey Scale for Color Change)

Assess Staining of Undyed Fabric
(Grey Scale for Staining)

Click to download full resolution via product page

Workflow for Sublimation Fastness Testing

Application and Dyeing Characteristics
The dyeing behavior and suitability for different applications are key differentiators for these two

dyes.
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Disperse Blue 102 Disperse Blue 79

Applications:
- Vinegar Fiber Dyeing

- Polyester Fiber Dyeing
- Plastics

Characteristics:
- Good for discharge printing

- Not suitable for alkaline dye baths

Applications:
- High-temperature dyeing of Polyester

- Polyester/Blended Fabric Printing

Characteristics:
- Excellent for deep shades (navy)

- Good sublimation fastness
- Sensitive to copper ions and alkali

Click to download full resolution via product page

Application and Dyeing Characteristics

Disperse Blue 102 is noted for its application on vinegar and polyester fibers and its utility in

discharge printing.[1] Conversely, Disperse Blue 79 is a go-to dye for achieving deep navy

shades on polyester and its blends through high-temperature and high-pressure dyeing

methods, where its high sublimation fastness is a significant advantage.[2][4][7] However, care

must be taken with Disperse Blue 79 regarding the presence of copper ions and alkaline

conditions in the dye bath, as these can affect the final shade.[2][4][7]

Conclusion
Both Disperse Blue 102 and Disperse Blue 79 are valuable colorants for synthetic fibers. The

choice between them should be guided by the specific application, the required fastness

properties, and the dyeing process to be employed. Disperse Blue 79 demonstrates superior

fastness properties, particularly light and sublimation fastness, on polyester, making it highly

suitable for applications demanding high durability. Disperse Blue 102 offers a viable option for

vinegar fiber and certain polyester applications, with moderate to good fastness characteristics.

For critical applications, it is recommended to conduct in-house testing on the specific substrate

to confirm the performance of the chosen dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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